Cas no 84236-26-0 ((S)-5-Bromo Naproxen)

• Product Name: (S)-5-Bromo Naproxen
• CAS No: 84236-26-0
• MF: C₁₄H₁₃BrO₃
• MW: 309.155223608017
• CID: 721745
• PubChem ID: 329769057
• Update Time: 2025-09-27

(S)-5-Bromo Naproxen Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, 5-bromo-6-methoxy-a-methyl-, (aS)-
• (S)-5-Bromo Naproxen
• (2S)-2-(5-bromo-6-methoxynaphthalen-1-yl)propanoic acid
• (S)-5-bromo-6-methoxy-alpha-methylnaphthalene-1-acetic acid
• EINECS 282-475-6
• (αS)-5-Bromo-6-methoxy-α-methyl-2-naphthaleneacetic acid
• (2S)-2-(5-Bromo-6-methoxy-2-naphthyl)propionic acid
• Naproxen Impurity C (PhEur)
• (S)-5-Bromonaproxen
• UNII-QBW1M74OFY
• 2-(S)-(5-bromo-6-methoxy-2-naphthyl)propanoic acid
• 2-NAPHTHALENEACETIC ACID, 5-BROMO-6-METHOXY-.ALPHA.-METHYL-, (.ALPHA.S)-
• MFCD22381000
• 84236-26-0
• 5-Bromonaproxen, (S)-
• (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid, pharmaceutical impurity standard
• (S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic acid
• (+)-5-BROMO-6-METHOXY-.ALPHA.-METHYL-2-NAPHTHALENEACETIC ACID
• (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic Acid; Naproxen Imp. C (EP); 5-Bromonaproxen; Naproxen Impurity C
• starbld0004491
• S-(+)-2-(5-BROMO-6-METHOXY-2-NAPHTHYL)PROPIONIC ACID
• (2S)-2-(5-bromo-6-methoxynaphthalen-2-yl)propanoic acid
• NAPROXEN SODIUM IMPURITY C [EP IMPURITY]
• 2(S)-(5-bromo-6-methoxy-2-naphthyl)-propionic acid
• 5-BROMO NAPROXEN, (S)-
• QBW1M74OFY
• JZRWXNBIQCMXSU-QMMMGPOBSA-N
• NAPROXEN IMPURITY C [EP IMPURITY]
• (+)-BROMONAPROXEN
• SCHEMBL4380166
• Q27287180
• (2S)-2-(5-Bromo-6-methoxynaphthalen-2-yl)propanoic Acid (5-Bromonaproxen)
• (+)-5-BROMO-6-METHOXY-ALPHA-METHYL-2-NAPHTHALENEACETIC ACID
• NAPROXEN IMPURITY C (EP IMPURITY)
• NAPROXEN SODIUM IMPURITY C (EP IMPURITY)
• DTXCID20155647
• 2-NAPHTHALENEACETIC ACID, 5-BROMO-6-METHOXY-ALPHA-METHYL-, (ALPHAS)-

• MDL： MFCD22381000
• Inchi： 1S/C14H13BrO3/c1-8(14(16)17)9-3-5-11-10(7-9)4-6-12(18-2)13(11)15/h3-8H,1-2H3,(H,16,17)/t8-/m0/s1
• InChI Key： JZRWXNBIQCMXSU-QMMMGPOBSA-N
• SMILES： BrC1=C(C=CC2C=C(C=CC=21)[C@@H](C(=O)O)C)OC

Computed Properties

• Exact Mass: 308.00500
• Monoisotopic Mass: 310.020457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 451.9°C at 760 mmHg
• Flash Point: 227.1°C
• PSA: 46.53000
• LogP: 3.79900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Optical Activity: [α]/D 46±4°, c = 1 in chloroform

(S)-5-Bromo Naproxen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C